Cas no 20845-23-2 (methyl 1-methyl-2-oxo-pyridine-4-carboxylate)

methyl 1-methyl-2-oxo-pyridine-4-carboxylate structure
20845-23-2 structure
Product Name:methyl 1-methyl-2-oxo-pyridine-4-carboxylate
CAS No:20845-23-2
MF:C8H9NO3
MW:167.161962270737
MDL:MFCD01860212
CID:253257
PubChem ID:819408
Update Time:2025-09-21

methyl 1-methyl-2-oxo-pyridine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

    • Methyl 1-methyl-2-oxo-1,2-dihydropyridine-4-carboxylate
    • 1-Methyl-2-oxo-1,2-dihydropyridine-4-carboxylic acid methyl ester
    • 4-Pyridinecarboxylicacid, 1,2-dihydro-1-methyl-2-oxo-, methyl ester
    • methyl 1-methyl-2-oxopyridine-4-carboxylate
    • 1,2-Dihydro-4-methoxycarbonyl-1-methyl-2-oxopyridin
    • 4-methoxycarbonyl-1-methyl-2(1H)-pyridone
    • 4-methoxycarbonyl-2(1H)-pyridone
    • methyl 1-methyl-2-oxo-1,2-dihydro-4-pyridinecarboxylate
    • HQKRJZUSDCFNHF-UHFFFAOYSA-N
    • SBB088058
    • PB27549
    • Methyl 1-methyl-2-oxo-pyridine-4-carboxylate
    • methyl 1-methyl-6-oxohydropyridine-4-car
    • AKOS006228124
    • 4-Pyridinecarboxylic acid, 1,2-dihydro-1-methyl-2-oxo-, methyl ester
    • 20845-23-2
    • methyl1-methyl-2-oxo-1,2-dihydropyridine-4-carboxylate
    • AJ-333/25022077
    • FT-0747985
    • SY097558
    • 1-Methyl-2-oxo-1,2-dihydro-pyridine-4-carboxylic acid methyl ester
    • AS-33543
    • SCHEMBL2899557
    • CS-0049227
    • MFCD01860212
    • AMY12133
    • AC-28894
    • A879391
    • DB-023330
    • methyl 1-methyl-2-oxo-pyridine-4-carboxylate
    • MDL： MFCD01860212
    • Inchi： 1S/C8H9NO3/c1-9-4-3-6(5-7(9)10)8(11)12-2/h3-5H,1-2H3
    • InChI Key： HQKRJZUSDCFNHF-UHFFFAOYSA-N
    • SMILES： O(C)C(C1C=CN(C)C(C=1)=O)=O

Computed Properties

  • Exact Mass: 167.05800
  • Monoisotopic Mass: 167.058243149g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 278
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 46.6
  • XLogP3: 0

Experimental Properties

  • PSA: 48.30000
  • LogP: 0.17190

methyl 1-methyl-2-oxo-pyridine-4-carboxylate Customs Data

  • HS CODE：2933399090
  • Customs Data：

    China Customs Code:

    2933399090

    Overview:

    2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

methyl 1-methyl-2-oxo-pyridine-4-carboxylate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM107502-10g
methyl 1-methyl-2-oxo-1,2-dihydropyridine-4-carboxylate
 20845-23-2 97%
10g
 $275 2021-08-06
Alichem
A029182093-5g
Methyl 1-methyl-2-oxo-1,2-dihydropyridine-4-carboxylate
 20845-23-2 95%
5g
 $378.00 2023-09-02
Alichem
A029182093-10g
Methyl 1-methyl-2-oxo-1,2-dihydropyridine-4-carboxylate
 20845-23-2 95%
10g
 $544.17 2023-09-02
Alichem
A029182093-25g
Methyl 1-methyl-2-oxo-1,2-dihydropyridine-4-carboxylate
 20845-23-2 95%
25g
 $995.86 2023-09-02
TRC
M338528-50mg
Methyl 1-Methyl-2-oxo-1,2-dihydropyridine-4-carboxylate
 20845-23-2
50mg
 $ 50.00 2022-06-03
TRC
M338528-100mg
Methyl 1-Methyl-2-oxo-1,2-dihydropyridine-4-carboxylate
 20845-23-2
100mg
 $ 65.00 2022-06-03
TRC
M338528-500mg
Methyl 1-Methyl-2-oxo-1,2-dihydropyridine-4-carboxylate
 20845-23-2
500mg
 $ 80.00 2022-06-03
Chemenu
CM107502-25g
methyl 1-methyl-2-oxo-1,2-dihydropyridine-4-carboxylate
 20845-23-2 97%
25g
 $481 2023-02-17
eNovation Chemicals LLC
D494781-5G
methyl 1-methyl-2-oxo-pyridine-4-carboxylate
 20845-23-2 97%
5g
 $190 2024-05-23
eNovation Chemicals LLC
D494781-10G
methyl 1-methyl-2-oxo-pyridine-4-carboxylate
 20845-23-2 97%
10g
 $300 2024-05-23

methyl 1-methyl-2-oxo-pyridine-4-carboxylate Related Literature

Related Categories

20845-23-2 (methyl 1-methyl-2-oxo-pyridine-4-carboxylate) Related Products

Recommended suppliers
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd